Potassium-42

• CAS No.: 14378-21-3
• Molecular Formula: K
• Molecular Weight: 41.962402 g/mol
• IUPAC Name: potassium-42
• InChI: InChI=1S/K/i1+3
• InChI Key: ZLMJMSJWJFRBEC-AKLPVKDBSA-N
• SMILES: [K]
• Isomeric SMILES: [42K]
• Synonyms: 42K radioisotope; K-42 radioisotope; Potassium-42

Description

Potassium-42 (⁴²K) is an artificially produced beta-emitting radioisotope with a half-life of 12.36 hours . It is widely utilized as a radioactive tracer in physiological and clinical studies to investigate potassium distribution in bodily fluids, ion transport mechanisms, and cellular exchange processes. For example, Renkin (1959) demonstrated its use in quantifying potassium transport from blood to skeletal muscle tissue in mammals, establishing foundational insights into ion dynamics . Its short half-life makes it suitable for short-term tracer studies but limits its application in prolonged experiments .

Comparison with Similar Compounds

Potassium-42 vs. Rubidium-86

• Half-Life and Utility: Rubidium-86’s longer half-life (18.7 days) makes it preferable for studies requiring extended observation, such as chronic potassium turnover in tissues . However, its gamma emissions introduce higher radiation exposure risks compared to ⁴²K’s pure beta decay .
• Functional Differences : In vascular tissues, ⁴²K and ⁸⁶Rb exhibit divergent efflux rates under pharmacological interventions. For instance, cromakalim (a potassium channel opener) induced significantly faster ⁴²K efflux than ⁸⁶Rb in rat aorta, suggesting differences in ion channel selectivity .

This compound vs. Sodium-24

• Complementary Roles : Sodium-24 (⁴²Na) is often paired with ⁴²K in dual-isotope studies to assess sodium-potassium balance. For example, adrenalectomy experiments in rats used the ²⁴Na/⁴²K urinary ratio to evaluate steroid effects on ion regulation .
• Decay Characteristics : Both isotopes have similar half-lives (~12–15 hours), enabling synchronized tracer studies. However, ⁴²Na’s gamma emissions complicate dosimetry compared to ⁴²K .

This compound vs. Potassium-43

• Myocardial vs. Systemic Focus : Potassium-43 (⁴³K), with a 22-hour half-life, is specifically optimized for myocardial perfusion imaging due to its longer tracking window . In contrast, ⁴²K’s rapid decay limits its utility in cardiac studies but suits short-term systemic ion transport analysis .

Limitations and Advantages

• Limitations of ⁴²K :
  • Short half-life restricts use to <24-hour experiments .
  • Less suitable for myocardial imaging compared to ⁴³K .
• Advantages Over Alternatives :
  • Pure beta emission simplifies radiation safety protocols vs. gamma-emitting tracers like ⁸⁶Rb or ²⁴Na .
  • High sensitivity in acute ion transport studies due to rapid decay .